Cas no 2137552-81-7 (Acetamide, N-(3-amino-4,4-difluoro-3-methylbutyl)-2-methoxy-)

Acetamide, N-(3-amino-4,4-difluoro-3-methylbutyl)-2-methoxy-, is a fluorinated amide derivative with a unique structural framework combining amino, methoxy, and difluoromethyl functionalities. Its key advantages include enhanced stability due to the presence of fluorine atoms, which also influence its electronic and steric properties. The compound's amino group provides reactivity for further derivatization, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The methoxy moiety contributes to solubility and modulates reactivity, while the difluoromethyl group can improve metabolic stability in bioactive molecules. This compound is particularly valuable in medicinal chemistry for designing targeted therapeutics with optimized pharmacokinetic profiles.
Acetamide, N-(3-amino-4,4-difluoro-3-methylbutyl)-2-methoxy- structure
2137552-81-7 structure
Product Name:Acetamide, N-(3-amino-4,4-difluoro-3-methylbutyl)-2-methoxy-
CAS No:2137552-81-7
MF:C8H16F2N2O2
MW:210.221649169922
CID:5278699
Update Time:2025-11-06

Acetamide, N-(3-amino-4,4-difluoro-3-methylbutyl)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • N-(3-amino-4,4-difluoro-3-methylbutyl)-2-methoxyacetamide
    • Acetamide, N-(3-amino-4,4-difluoro-3-methylbutyl)-2-methoxy-
    • Inchi: 1S/C8H16F2N2O2/c1-8(11,7(9)10)3-4-12-6(13)5-14-2/h7H,3-5,11H2,1-2H3,(H,12,13)
    • InChI Key: ZHANMXXEMNUZIE-UHFFFAOYSA-N
    • SMILES: FC(C(C)(CCNC(COC)=O)N)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 190
  • XLogP3: -0.1
  • Topological Polar Surface Area: 64.4

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Additional information on Acetamide, N-(3-amino-4,4-difluoro-3-methylbutyl)-2-methoxy-

Comprehensive Overview of Acetamide, N-(3-amino-4,4-difluoro-3-methylbutyl)-2-methoxy- (CAS No. 2137552-81-7)

The compound Acetamide, N-(3-amino-4,4-difluoro-3-methylbutyl)-2-methoxy- (CAS No. 2137552-81-7) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This acetamide derivative is characterized by its unique structural features, including a difluoromethyl group and a methoxy substituent, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a bioactive intermediate for synthesizing novel therapeutic agents.

In recent years, the demand for fluorinated compounds like Acetamide, N-(3-amino-4,4-difluoro-3-methylbutyl)-2-methoxy- has surged due to their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern drug design, as it can improve a molecule's binding affinity and pharmacokinetic properties. This compound's difluoro and amino functional groups make it a valuable building block for targeting enzymes and receptors involved in various diseases, aligning with current trends in precision medicine and personalized therapeutics.

The synthesis and characterization of CAS No. 2137552-81-7 involve advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and consistency, which are critical for its use in high-throughput screening and structure-activity relationship (SAR) studies. Given the growing interest in AI-driven drug discovery, this compound's structural data is often integrated into computational models to predict its interactions with biological targets.

From an industrial perspective, Acetamide, N-(3-amino-4,4-difluoro-3-methylbutyl)-2-methoxy- is produced under stringent Good Manufacturing Practices (GMP) to meet the needs of pharmaceutical companies and research institutions. Its applications extend to peptide mimetics and small-molecule inhibitors, areas that are currently trending in oncology and neurology research. The compound's versatility also makes it a candidate for proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation.

Environmental and safety considerations are paramount when handling CAS No. 2137552-81-7. While it is not classified as hazardous, proper laboratory protocols must be followed to ensure safe usage. The compound's stability under various conditions is a topic of ongoing research, particularly in the context of green chemistry and sustainable synthesis methods. This aligns with the broader scientific community's focus on reducing the environmental impact of chemical production.

In summary, Acetamide, N-(3-amino-4,4-difluoro-3-methylbutyl)-2-methoxy- (CAS No. 2137552-81-7) represents a cutting-edge tool in drug development, combining innovative structural elements with broad applicability. Its relevance to fluorine chemistry, medicinal chemistry, and computational biology ensures its continued prominence in scientific literature and industrial applications. As research progresses, this compound is likely to play a pivotal role in the next generation of therapeutics.

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